Cas no 1014615-46-3 (OXI-4503 dipotassium salt)

• Product Name: OXI-4503 dipotassium salt
• CAS No: 1014615-46-3
• MF: C₁₈H₂₀K₂O₁₂P₂
• MW: 568.48832988739
• CID: 2853037
• Update Time: 2023-08-10

OXI-4503 dipotassium salt Chemical and Physical Properties

Names and Identifiers

• Q9F7QEH36F
• Combretastatin A-1 bis(phosphate) dipotassium salt
• 1,2-Benzenediol, 3-methoxy-6-((1Z)-2-(3,4,5-trimethoxyphenyl)ethenyl)-, 1,2-bis(dihydrogen phosphate), potassium salt (1:2)
• Q27287150
• OXI-4503 dipotassium salt

• Inchi： 1S/C18H22O12P2.2K/c1-25-13-8-7-12(16(29-31(19,20)21)18(13)30-32(22,23)24)6-5-11-9-14(26-2)17(28-4)15(10-11)27-3;;/h5-10H,1-4H3,(H2,19,20,21)(H2,22,23,24);;/q;2*+1/p-2/b6-5-;;
• InChI Key： IQYUGENRXZHYER-XNOMRPDFSA-L
• SMILES： [K+].[K+].P(=O)([O-])(O)OC1C(=C(C=CC=1/C=C\C1C=C(C(=C(C=1)OC)OC)OC)OC)OP(=O)([O-])O

Computed Properties

• Exact Mass: 567.970413g/mol
• Monoisotopic Mass: 567.970413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 688
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 568.5g/mol
• Topological Polar Surface Area: 176